Cas no 38292-42-1 (3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal)

• Product Name: 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal
• CAS No: 38292-42-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 5847108
• PubChem ID: 12291315
• Update Time: 2025-06-08

3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(1,2-dimethyl-1H-indol-3-yl)-
• 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal
• 38292-42-1
• EN300-1837856

• Inchi： 1S/C13H13NO/c1-10-11(7-5-9-15)12-6-3-4-8-13(12)14(10)2/h3-9H,1-2H3
• InChI Key： ADPBRYSERLXUMK-UHFFFAOYSA-N
• SMILES： C(=O)C=CC1C2=C(N(C)C=1C)C=CC=C2

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 384.6±27.0 °C(Predicted)

Additional information on 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal

Professional Introduction to 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal (CAS No. 38292-42-1)

3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse biological activities. This compound, identified by the CAS number 38292-42-1, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular framework of this compound incorporates a 1,2-dimethyl-1H-indol moiety, which is a key pharmacophore responsible for its unique chemical and biological properties.

The structural composition of 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal consists of an aldehyde functional group attached to a propenyl chain, which is further substituted with a dimethylindole ring. This configuration not only contributes to its reactivity but also influences its interactions with biological targets. The presence of the aldehyde group makes it a valuable intermediate in organic synthesis, particularly in the formation of Schiff bases and other heterocyclic compounds.

In recent years, the pharmaceutical industry has shown increasing interest in indole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the indole scaffold exhibit properties such as anti-inflammatory, antioxidant, and anticancer effects. The specific modification of the indole ring with dimethyl groups enhances its binding affinity to various enzymes and receptors, making it a promising candidate for therapeutic applications.

Research published in leading scientific journals has highlighted the potential of 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit significant inhibitory effects on certain kinases involved in tumor growth. This finding underscores the importance of further exploring its pharmacological profile.

The synthesis of 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal involves multi-step organic reactions, including condensation and cyclization processes. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the complex indole core.

The biological activity of this compound is further enhanced by its ability to interact with multiple targets within cellular systems. Preclinical studies have indicated that it may have therapeutic potential in conditions where modulation of enzyme activity is required. For example, its interaction with cytochrome P450 enzymes suggests possible applications in drug metabolism research.

Moreover, the structural flexibility of 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal allows for further derivatization, enabling the creation of novel analogs with tailored properties. This adaptability makes it a valuable scaffold for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

The compound's stability under various conditions has also been a focus of research. Studies have examined its behavior under different pH levels and temperatures to assess its suitability for formulation into pharmaceutical products. These investigations have provided insights into how environmental factors may influence its bioavailability and therapeutic effectiveness.

In conclusion, 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-enal (CAS No. 38292-42-1) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation into potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in the development of novel pharmaceutical agents.